Cas no 891117-44-5 (N-benzyl-2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)acetamide)

• Product Name: N-benzyl-2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)acetamide
• CAS No: 891117-44-5
• MF: C₂₀H₁₇N₅OS
• MW: 375.446882009506
• CID: 5912953
• PubChem ID: 7531193
• Update Time: 2025-10-31

N-benzyl-2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• F2506-0048
• N-benzyl-2-({6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}sulfanyl)acetamide
• 891117-44-5
• AB00678484-01
• SR-01000913296-1
• N-benzyl-2-[(6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]acetamide
• N-benzyl-2-((6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide
• AKOS024653878
• SR-01000913296
• Acetamide, N-(phenylmethyl)-2-[(6-phenyl-1,2,4-triazolo[4,3-b]pyridazin-3-yl)thio]-
• N-benzyl-2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)acetamide

• Inchi： 1S/C20H17N5OS/c26-19(21-13-15-7-3-1-4-8-15)14-27-20-23-22-18-12-11-17(24-25(18)20)16-9-5-2-6-10-16/h1-12H,13-14H2,(H,21,26)
• InChI Key： IIWOYBXIZWTKOP-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)CSC1N2C(=NN=1)C=CC(C1=CC=CC=C1)=N2

Computed Properties

• Exact Mass: 375.11538136g/mol
• Monoisotopic Mass: 375.11538136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 97.5Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• pka: 14.18±0.46(Predicted)

Additional information on N-benzyl-2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)acetamide

Recent Advances in the Study of N-benzyl-2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)acetamide (CAS: 891117-44-5)

The compound N-benzyl-2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)acetamide (CAS: 891117-44-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, highlighting its synthesis, biological activities, and mechanistic insights.

Recent studies have focused on the synthesis and optimization of N-benzyl-2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)acetamide, with particular emphasis on improving yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and reproducibility. These efforts are critical for subsequent pharmacological evaluations.

Pharmacological investigations have revealed that N-benzyl-2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)acetamide exhibits promising activity against a range of biological targets. Notably, it has shown potent inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, preliminary in vitro studies indicate that the compound may possess anticancer properties, particularly in inhibiting the proliferation of certain cancer cell lines.

Mechanistic studies have further elucidated the compound's mode of action. Molecular docking simulations and binding assays have demonstrated that N-benzyl-2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)acetamide interacts with key amino acid residues in the active sites of target enzymes, thereby disrupting their function. These findings provide a solid foundation for the rational design of derivatives with enhanced potency and selectivity.

Despite these promising results, challenges remain in the development of N-benzyl-2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)acetamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, N-benzyl-2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)acetamide represents a promising candidate for drug development, with its unique chemical structure and multifaceted biological activities. Continued research into its synthesis, mechanism of action, and therapeutic potential will undoubtedly contribute to the advancement of chemical biology and medicinal chemistry.